Potassium 2-(5-methyl-1,3-oxazol-2-yl)acetate

• IUPAC Name: potassium;2-(5-methyl-1,3-oxazol-2-yl)acetate
• InChI: InChI=1S/C6H7NO3.K/c1-4-3-7-5(10-4)2-6(8)9;/h3H,2H2,1H3,(H,8,9);/q;+1/p-1
• InChI Key: AQGMGOMYTAMCIM-UHFFFAOYSA-M
• Canonical SMILES: CC1=CN=C(O1)CC(=O)[O-].[K+]
• Molecular Formula: C6H6KNO3
• Molecular Weight: 179.21 g/mol
• CAS RN: 2059941-95-4

Description

Potassium 2-(5-methyl-1,3-oxazol-2-yl)acetate, also known as PMOA, is an organic compound used in various scientific research applications. It is a colorless, crystalline solid that is soluble in water, ethanol, and other polar solvents. The CAS Number for this compound is 2059941-95-4.

Molecular Structure Analysis

The molecular formula of this compound is C6H6KNO3. Its molecular weight is 179.22 g/mol.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The storage temperature for this compound is 4 degrees Celsius.

Scientific Research Applications

Analytical Method Development

Research on derivatives of 1,2,4-triazole, a compound structurally similar to oxazoles, highlights the development of High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) methods for determining active pharmaceutical ingredients. This methodology could be adapted for Potassium 2-(5-methyl-1,3-oxazol-2-yl)acetate to ensure quality control and precise quantification in various formulations (Shcherbyna et al., 2019).

Hepatoprotective Research

Studies on the hepatoprotective effects of compounds related to 1,2,4-triazole derivatives in animal models could inform similar research on this compound. Investigating its potential hepatoprotective properties through biochemical examinations and histological studies could reveal its therapeutic benefits (Martyshuk et al., 2022).

Synthetic Chemistry Applications

Research involving the synthesis of oxazole derivatives, such as the preparation of (5-methyl-2-phenyloxazol-4-yl)ethanol from ethyl (5-methyl-2-phenyloxazol-4-yl)acetate, showcases the synthetic utility of oxazole compounds. These methodologies could be applicable to the synthesis and modification of this compound for various chemical and pharmacological studies (Cai et al., 2005).

Histological Impact Studies

Histological studies on the effects of triazole derivatives on liver tissue in conditions like tetracycline-induced hepatitis could provide a framework for similar investigations with this compound. Understanding its impact on cellular and tissue levels could contribute to the development of new therapeutic agents (Shcherbyna & Vashchyk, 2018).

Mechanism of Action

• Target of Action The primary targets of Potassium 2-(5-methyl-1,3-oxazol-2-yl)acetate are not fully understood. However, it is believed to modulate various proteins involved in cell signaling pathways.

Pharmacokinetics

Information on absorption is not available. Not reported. Data is lacking . Further studies are required to understand its pharmacokinetic properties.

Safety and Hazards

This compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and if on skin (or hair): Taking off immediately all contaminated clothing and washing before reuse.